Cas no 1361779-70-5 (2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl)

• Product Name: 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl
• CAS No: 1361779-70-5
• MF: C₁₃H₉Cl₂F
• MW: 255.114965200424
• CID: 4995986
• Update Time: 2025-05-26

2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2F/c1-8-3-2-4-12(16)13(8)10-6-5-9(14)7-11(10)15/h2-7H,1H3
• InChI Key： ZHIOEIRZLKDATL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=CC=1C)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl

2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl (CAS No. 1361779-70-5)

The compound 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl (CAS No. 1361779-70-5) is a highly specialized organic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of biphenyl derivatives, which are known for their stability and versatility in different chemical environments. The biphenyl core of this molecule consists of two phenyl rings connected by a single bond, providing a rigid framework that can be further modified to introduce functional groups. In this case, the molecule is substituted with chlorine atoms at the 2 and 4 positions of one phenyl ring and a fluorine atom along with a methyl group on the other phenyl ring.

The synthesis of 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl involves a series of carefully controlled reactions, often starting from benzene derivatives. The introduction of chlorine atoms at specific positions is typically achieved through electrophilic substitution reactions, while the fluorination and methylation steps require precise conditions to ensure regioselectivity. Recent advancements in catalytic methods and green chemistry have made the synthesis of such compounds more efficient and environmentally friendly.

One of the most significant applications of 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl lies in its use as an intermediate in pharmaceutical chemistry. Its structure allows for further functionalization to create bioactive molecules with potential therapeutic applications. For instance, the presence of halogen atoms (chlorine and fluorine) can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have explored the role of such halogenated biphenyl derivatives in modulating enzyme activities and receptor interactions, paving the way for novel drug development.

In addition to pharmaceutical applications, 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl has shown promise in materials science. The rigid biphenyl structure contributes to its stability under various thermal and chemical conditions, making it a candidate for advanced materials such as high-performance polymers or liquid crystal displays (LCDs). Researchers have investigated its ability to form ordered structures at the molecular level, which is crucial for applications requiring precise alignment of components.

The environmental impact of 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl has also been a topic of interest in recent studies. Understanding its biodegradation pathways and potential toxicity is essential for ensuring sustainable practices in its production and use. Advanced analytical techniques, such as high-resolution mass spectrometry and computational modeling, have provided insights into its environmental fate and helped develop strategies for minimizing ecological risks.

Looking ahead, the continued exploration of 2,4-Dichloro-6'-fluoro-2'-methyl-biphenyl properties will undoubtedly unlock new opportunities across diverse fields. Its unique combination of structural features makes it a versatile building block for innovative compounds with tailored functionalities. As research progresses, this compound will likely play an increasingly important role in advancing both scientific knowledge and practical applications.